Cas no 922822-64-8 (N-3-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide
• CAS No: 922822-64-8
• MF: C₂₂H₁₈N₂O₃S₂
• MW: 422.519922733307
• CID: 5496858
• Update Time: 2025-06-10

N-3-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-ethylsulfonylbenzamide
• N-3-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide

• Inchi： 1S/C22H18N2O3S2/c1-2-29(26,27)18-10-6-7-15(14-18)21(25)23-17-9-5-8-16(13-17)22-24-19-11-3-4-12-20(19)28-22/h3-14H,2H2,1H3,(H,23,25)
• InChI Key： RSPZHBPWPQORGG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NC3=CC=CC=C3S2)=C1)(=O)C1=CC=CC(S(CC)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-3-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide

Introduction to N-3-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide (CAS No. 922822-64-8)

N-3-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 922822-64-8, represents a novel class of molecules with potential therapeutic applications. Its unique structural features, combining a benzothiazole moiety with phenyl and benzenesulfonyl groups, make it an intriguing candidate for further investigation.

The benzothiazole core is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with biological targets in a variety of ways. The presence of the 1,3-benzothiazol-2-yl group in this compound suggests that it may exhibit properties such as anti-inflammatory, antimicrobial, or anticancer activities. These properties are often attributed to the ability of benzothiazole derivatives to modulate enzyme activity and signal transduction pathways.

In recent years, there has been a growing interest in developing new compounds that can modulate the immune system. The N-3-(1,3-benzothiazol-2-yl)phenyl moiety in this compound may play a crucial role in its potential immunomodulatory effects. Studies have shown that benzothiazole derivatives can interact with various immune-related proteins and receptors, leading to changes in immune cell function. This makes them promising candidates for treating autoimmune diseases and infections.

The addition of the 3-(ethanesulfonyl)benzamide group further enhances the complexity and potential biological activity of the compound. Sulfonyl groups are known to improve the binding affinity and selectivity of molecules towards their target proteins. This could be particularly beneficial in developing drugs that require high specificity to avoid off-target effects. The combination of these structural elements may result in a compound with enhanced pharmacological properties.

Recent research has highlighted the importance of scaffold hopping in drug discovery, where the structural framework of a molecule is modified to explore new biological activities. The structure of N-3-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide aligns well with this approach, as it incorporates multiple pharmacophoric elements that can be further optimized. This flexibility allows for the exploration of various biological pathways and the identification of novel therapeutic targets.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex aromatic rings present in the molecule. These techniques not only improve efficiency but also allow for greater control over the stereochemistry of the product, which is crucial for biological activity.

In vitro studies have begun to reveal the potential biological activities of N-3-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. These findings are particularly exciting as they could lead to the development of new treatments for these conditions. Further studies are needed to confirm these effects and to explore their mechanisms of action.

The development of new pharmaceuticals is a complex process that involves extensive testing to ensure safety and efficacy. N-3-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide is still in the early stages of research, but its unique structure and promising preliminary results make it an exciting compound to follow. As more data becomes available, its potential applications could expand significantly.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques are being used extensively to predict how N-3-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide will interact with biological targets. These simulations can provide valuable insights into its binding affinity and selectivity, helping researchers design more effective derivatives. By combining experimental data with computational predictions, scientists can accelerate the drug discovery process significantly.

The future prospects for N-3-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide look promising as it continues to be studied for its potential therapeutic applications. Its unique structure and promising preliminary results make it a valuable asset in pharmaceutical research. As more research is conducted, we can expect to see further developments that could lead to new treatments for various diseases.